Cas no 92629-11-3 (5-bromo-2-phenyl-1,3-oxazole)

5-Bromo-2-phenyl-1,3-oxazole is a heterocyclic compound featuring a bromine-substituted oxazole core with a phenyl group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enhancing its utility in constructing complex molecular architectures. Its oxazole moiety contributes to electronic and steric properties, making it useful in ligand design and medicinal chemistry. The compound exhibits stability under standard conditions, ensuring reliable handling and storage for research and industrial applications.
5-bromo-2-phenyl-1,3-oxazole structure
5-bromo-2-phenyl-1,3-oxazole structure
Product Name:5-bromo-2-phenyl-1,3-oxazole
CAS No:92629-11-3
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD00466256
CID:802979
Update Time:2025-05-23

5-bromo-2-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-phenyloxazole
    • 1-(4-IODOPHENYL)PYRROLE
    • 5-bromo-2-phenyl-1,3-oxazole
    • Oxazole,5-bromo-2-phenyl-
    • OXAZOLE,5-BROMO-2-PHENYL
    • Oxazole, 5-bromo-2-phenyl-
    • 2-Phenyl-5-bromooxazole
    • 5-bromo-2-phenyl-Oxazole
    • MSXVETKZQOUBNB-UHFFFAOYSA-N
    • BCP23313
    • CB0136
    • FCH1322038
    • SY104153
    • AB1010315
    • AX8102830
    • Y6510
    • ST24044455
    • 5-Bromo-2-phenyloxazole (ACI)
    • MDL: MFCD00466256
    • Inchi: 1S/C9H6BrNO/c10-8-6-11-9(12-8)7-4-2-1-3-5-7/h1-6H
    • InChI Key: MSXVETKZQOUBNB-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 222.96300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.524±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 60-65°C
  • Boiling Point: 308.3°C at 760 mmHg
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 26.03000
  • LogP: 3.10410

5-bromo-2-phenyl-1,3-oxazole Security Information

5-bromo-2-phenyl-1,3-oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-bromo-2-phenyl-1,3-oxazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  overnight, reflux
Reference
Composite Tetraheteroarylenes and Related Higher Cyclic Oligomers of Heteroarenes Produced by Palladium-Catalyzed Direct Coupling
Fukuzumi, Keita; Nishii, Yuji; Miura, Masahiro, Bulletin of the Chemical Society of Japan, 2019, 92(12), 2030-2037

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  22 h, rt → 80 °C
Reference
Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines
Reichert, Elaine C. ; Feng, Kaibo ; Sather, Aaron C. ; Buchwald, Stephen L., Journal of the American Chemical Society, 2023, 145(6), 3323-3329

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 40 min, -78 °C
1.2 Reagents: 1,2-Dibromoethane ;  -78 °C; overnight, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Widely Exploited, Yet Unreported: Regiocontrolled Synthesis and the Suzuki-Miyaura Reactions of Bromooxazole Building Blocks
Solomin, Vitalii V.; Radchenko, Dmytro S. ; Slobodyanyuk, Evgeniy Y.; Geraschenko, Oleksandr V.; Vashchenko, Bohdan V. ; et al, European Journal of Organic Chemistry, 2019, 2019(18), 2884-2898

Production Method 4

Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
Synthesis of 2-aryl- and 5-alkyl-2-aryloxazoles from 2-aryl-5-bromooxazoles
Kashima, Choji; Arao, Hideki, Synthesis, 1989, (11), 873-4

Production Method 5

Reaction Conditions
1.1 Reagents: Bromine
Reference
Synthesis and electrophilic substitution reactions of 2-phenyloxazole
Belen'kii, L. I.; Ceskis, M., Khimiya Geterotsiklicheskikh Soedinenii, 1984, (7), 881-4

Production Method 6

Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  1 h, reflux; reflux → rt
Reference
Preparation of 5-substituted oxazoles by using oxazol-5-ylboronic acids
, Japan, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  2 h, rt → 85 °C
Reference
Preparation of heterocyclic compounds as delta-5 desaturase inhibitors and methods of use
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide
Reference
Versatile Photochemical Reactivity of Diverse Substituted 2-, 4- and 5-(o-Vinylstyryl)oxazoles
Sagud, Ivana; Sindler-Kulyk, Marija; Vojnovic-Jandric, Dragana; Marinic, Zeljko, European Journal of Organic Chemistry, 2018, 2018(4), 515-524

Production Method 9

Reaction Conditions
Reference
Competing Pathways in the Azomethine Ylide Route to Indoloquinones: An Improved Procedure for the Generation of a Transient 4-Oxazoline from the Oxazolium Salt
Vedejs, Edwin; Monahan, Sean D., Journal of Organic Chemistry, 1997, 62(14), 4763-4769

5-bromo-2-phenyl-1,3-oxazole Raw materials

5-bromo-2-phenyl-1,3-oxazole Preparation Products

Additional information on 5-bromo-2-phenyl-1,3-oxazole

5-Bromo-2-Phenyl-1,3-Oxazole: A Comprehensive Overview

5-Bromo-2-phenyl-1,3-oxazole (CAS No. 92629-11-3) is a heterocyclic compound with significant applications in organic synthesis and materials science. This compound belongs to the class of oxazoles, which are five-membered rings containing one nitrogen and one oxygen atom. The presence of a bromine atom at the 5-position and a phenyl group at the 2-position makes this compound unique and highly versatile in various chemical reactions.

Recent studies have highlighted the importance of 5-bromo-2-phenyl-1,3-oxazole in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound can be used as a building block for constructing functional materials with tailored electronic properties. For instance, its incorporation into polymer frameworks has shown promising results in enhancing the conductivity and stability of organic semiconductors.

The synthesis of 5-bromo-2-phenyl-1,3 oxazole has been optimized through various methodologies, including the Paal-Knorr synthesis and its modifications. These methods allow for high yields and excellent control over the product's purity. The compound's reactivity is further enhanced by its ability to undergo nucleophilic substitution reactions at the bromine atom, making it an ideal substrate for further functionalization.

In terms of applications, 5-bromo 2 phenyl 1 3 oxazole has found utility in drug discovery programs due to its potential as a bioisostere in medicinal chemistry. Its ability to mimic certain pharmacophores has led to its use in designing novel bioactive molecules with improved potency and selectivity.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 5-bromo 2 phenyl oxazole, providing insights into its reactivity and stability. These studies have been instrumental in predicting its behavior under various reaction conditions, thereby facilitating its efficient utilization in synthetic routes.

Despite its widespread use, there is ongoing research to explore new avenues for 5-bromo 2 phenyl 1 3 oxazole applications. For example, investigations into its role as a catalyst in organocatalytic reactions are currently underway, with preliminary results suggesting potential breakthroughs in asymmetric synthesis.

In conclusion, 5-bromo 2 phenyl oxazole (CAS No.92629 11 3) stands as a testament to the ingenuity of modern organic chemistry. Its versatility and reactivity continue to drive innovation across multiple disciplines, ensuring its relevance in both academic and industrial settings for years to come.

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